Cas no 277-10-1 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane)
277-10-1 structure
Product Name:Pentacyclo[4.2.0.02,5.03,8.04,7]octane
Pentacyclo[4.2.0.02,5.03,8.04,7]octane Chemical and Physical Properties
Names and Identifiers
-
- Pentacyclo[4.2.0.02,5.03,8.04,7]octane
- cubane
- Cuban
- Quadriprismane
- pentacyclo[4.2.0.0(2,5).0(3,8).0(4,7)]octane
- Z5HM0Q7DK1
- UNII-Z5HM0Q7DK1
- CUBANE [MI]
- AKOS024436889
- pentacyclo-[4.2.0.0(2,5).0(3,8)-.0,(4,7)]octane, (cubane)
- Q413624
- CHEBI:33014
- pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane
- InChI=1/C8H8/c1-2-5-3(1)7-4(1)6(2)8(5)7/h1-8
- DTXSID50182062
- PENTACYCLO(4.2.0.02,5.03,8.04,7)OCTANE
- (4)PRISMANE
- 277-10-1
-
- Inchi: 1S/C8H8/c1-2-5-3(1)7-4(1)6(2)8(5)7/h1-8H
- InChI Key: TXWRERCHRDBNLG-UHFFFAOYSA-N
- SMILES: C12C3C4C5C3C1C5C24
Computed Properties
- Exact Mass: 104.06300
- Monoisotopic Mass: 104.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9155 (estimate)
- Melting Point: 130-131° (sealed capillary)
- Boiling Point: 130.31°C (rough estimate)
- Refractive Index: 1.4770 (estimate)
- Stability/Shelf Life: Combustible. Incompatible with strong oxidizing agents.
- PSA: 0.00000
- LogP: 0.98400
Pentacyclo[4.2.0.02,5.03,8.04,7]octane Related Literature
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1. Comparison of hydrogen abstraction and homolytic substitution in pentacyclo[4.n.0.02,5.03,8.04,7]alkanesPhillip Lightfoot,Patrizia Pareschi,John C. Walton J. Chem. Soc. Perkin Trans. 2 2002 918
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Mathias Glassner,Bart Verbraeken,Valentin Victor Jerca,Kristof Van Hecke,John Tsanaktsidis,Richard Hoogenboom Polym. Chem. 2018 9 4840
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Farzad Arjomandi Rad,Zolfaghar Rezvani RSC Adv. 2015 5 67384
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Zolfaghar Rezvani,Farzad Arjomandi Rad,Fatemeh Khodam Dalton Trans. 2015 44 988
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Bin Gao,Tao Wang,Xiaoli Fan,Hao Gong,Peng Li,Yaya Feng,Xianli Huang,Jianping He,Jinhua Ye J. Mater. Chem. A 2019 7 278
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